Cas no 2171667-82-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocycloheptane-1-carboxylic acid)

• Product name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocycloheptane-1-carboxylic acid
• CAS No: 2171667-82-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6394960
• PubChem ID: 165488805

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocycloheptane-1-carboxylic acid
• 2171667-82-4
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cycloheptane-1-carboxylic acid
• EN300-1509167

• Inchi： 1S/C28H34N2O5/c1-18(2)24(25(31)30-28(26(32)33)15-9-3-4-10-16-28)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,3-4,9-10,15-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： TWGLFGJLWWCULW-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCCC1)NC(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 5.5

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocycloheptane-1-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocycloheptane-1-carboxylic acid (CAS No. 2171667-82-4)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocycloheptane-1-carboxylic acid, with the CAS number 2171667-82-4, is a specialized peptide derivative widely utilized in pharmaceutical research, drug development, and bioconjugation. Its unique structure, featuring a cycloheptane backbone and Fmoc-protected amino group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals frequently seek this compound for its role in peptide coupling reactions and solid-phase peptide synthesis (SPPS), aligning with the growing demand for custom peptide synthesis and therapeutic peptide design.

In recent years, the interest in peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. The Fmoc group in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocycloheptane-1-carboxylic acid is particularly noteworthy, as it serves as a temporary protecting group during peptide chain elongation, a critical step in SPPS. This functionality has made the compound a staple in laboratories focusing on cancer research, immunotherapy, and neuroscience, where peptides are explored as targeted drug delivery systems and biomarkers.

Another key feature of this compound is its cycloheptane ring, which introduces conformational rigidity. This property is highly sought after in medicinal chemistry for designing peptides with enhanced metabolic stability and receptor binding affinity. As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally diverse peptide intermediates like CAS 2171667-82-4 is expected to rise. Researchers often inquire about its solubility, storage conditions, and compatibility with common coupling reagents, reflecting its practical importance in synthetic workflows.

From an SEO perspective, this compound attracts queries related to "Fmoc-protected amino acids", "peptide synthesis reagents", and "cycloheptane derivatives in drug discovery". These keywords highlight its relevance in cutting-edge research areas such as proteomics, antibody-drug conjugates (ADCs), and GPCR-targeted therapies. Additionally, its CAS number 2171667-82-4 is frequently searched alongside terms like "supplier", "pricing", and "technical data sheet", underscoring its commercial and academic utility.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocycloheptane-1-carboxylic acid is a versatile building block in peptide chemistry, bridging the gap between organic synthesis and biopharmaceutical innovation. Its applications in drug discovery and biomaterials science continue to expand, making it a compound of enduring interest to both academia and industry.